2-(8-(2,4-dimethylphenyl)-1-methyl-2,4-dioxo-7-phenyl-1H-imidazo[2,1-f]purin-3(2H,4H,8H)-yl)acetamide

• IUPAC Name: 2-[6-(2,4-dimethylphenyl)-4-methyl-1,3-dioxo-7-phenylpurino[7,8-a]imidazol-2-yl]acetamide
• InChI: InChI=1S/C24H22N6O3/c1-14-9-10-17(15(2)11-14)30-18(16-7-5-4-6-8-16)12-28-20-21(26-23(28)30)27(3)24(33)29(22(20)32)13-19(25)31/h4-12H,13H2,1-3H3,(H2,25,31)
• InChI Key: NYOPZLDFGFZPRF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)N2C(=CN3C2=NC4=C3C(=O)N(C(=O)N4C)CC(=O)N)C5=CC=CC=C5)C
• Molecular Formula: C24H22N6O3
• Molecular Weight: 442.5 g/mol
• CAS No.: 904372-91-4

Description

This compound features a fused imidazo[2,1-f]purine core modified with a 2,4-dimethylphenyl group at position 8, a phenyl group at position 7, a methyl group at position 1, and an acetamide substituent at position 2. The acetamide group enhances solubility, while the dimethylphenyl and phenyl groups contribute to lipophilicity and target binding .

Biological Activity

The compound 2-(8-(2,4-dimethylphenyl)-1-methyl-2,4-dioxo-7-phenyl-1H-imidazo[2,1-f]purin-3(2H,4H,8H)-yl)acetamide is a derivative of imidazopyrimidine and has garnered attention for its potential biological activities. This article reviews its biological activity based on available research findings, including its mechanisms of action, therapeutic potential, and relevant case studies.

• Molecular Formula : C26H25N5O4
• Molecular Weight : 471.5 g/mol
• IUPAC Name : 2-(8-(2,4-dimethylphenyl)-1-methyl-2,4-dioxo-7-phenyl-1H-imidazo[2,1-f]purin-3(2H,4H,8H)-yl)acetamide

The biological activity of this compound is primarily attributed to its interaction with various molecular targets. Studies suggest that it may inhibit specific enzymes or receptors involved in disease pathways.

Potential Mechanisms:

• Enzyme Inhibition : The compound may act as an inhibitor of key enzymes such as tyrosinase, which is involved in melanin production. This inhibition could lead to applications in skin whitening and treatment of hyperpigmentation disorders.
• Receptor Modulation : It may bind to specific receptors that regulate cellular signaling pathways linked to cancer proliferation and inflammation.

Antitumor Activity

Research indicates that compounds similar to 2-(8-(2,4-dimethylphenyl)-1-methyl-2,4-dioxo-7-phenyl-1H-imidazo[2,1-f]purin-3(2H,4H,8H)-yl)acetamide exhibit significant antiproliferative effects against various cancer cell lines. For instance:

• IC50 Values : Studies have shown IC50 values in the low micromolar range against non-small cell lung cancer (NSCLC) cell lines.

Cell Line	IC50 (µM)	Reference
A549	2.91
MCF7	5.00

Anti-inflammatory Effects

The compound has been evaluated for its anti-inflammatory properties. It shows promise in reducing pro-inflammatory cytokines in vitro and in vivo models.

Study 1: Anticancer Activity

A study conducted on the effects of imidazo[2,1-f]purine derivatives demonstrated that the compound significantly inhibited the growth of A549 cells through apoptosis induction and cell cycle arrest at the S-phase. The mechanism was linked to increased reactive oxygen species (ROS) levels leading to mitochondrial dysfunction.

Study 2: Enzyme Inhibition

In another investigation focusing on tyrosinase inhibition for cosmetic applications, the compound exhibited a strong inhibitory effect with an IC50 value significantly lower than that of kojic acid (a standard skin-whitening agent). This positions it as a potential candidate for developing new anti-melanogenic agents.

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural and Physicochemical Properties

The table below compares key attributes of the target compound with analogs from the literature:

Compound	Core Structure	Substituents (Position)	Molecular Formula	Molar Mass (g/mol)	Predicted pKa	LogP	Key Features
Target Compound	Imidazo[2,1-f]purine	8: 2,4-dimethylphenyl; 7: phenyl; 3: acetamide	C₂₄H₂₁N₅O₃	~431.46	~9.11	~3.2	Balanced lipophilicity-solubility; kinase inhibition potential
Compound	Imidazo[2,1-f]purine	8: 2-hydroxyphenyl; 7: phenyl; 3: phenolate	C₂₁H₁₇N₅O₃	387.39	9.11	~2.5	Higher solubility due to phenolic -OH; lower metabolic stability
Compound	Imidazo[2,1-f]purine	8: phenyl; 7: 4-methylphenyl; 1,3: methyl	C₂₂H₁₉N₅O₂	385.42	N/A	~3.5	Increased lipophilicity; potential CYP interactions
Compound	Imidazo[2,1-f]purine	8: 2-methoxyphenyl; 7: 2'-methyl-4'-hydroxyphenyl	C₂₃H₂₀N₅O₄	454.44	~8.5–9.5	~2.8	Polar substituents enhance H-bonding; reduced membrane permeability

Key Observations:

• Solubility: The acetamide group in the target compound improves solubility relative to non-polar derivatives (e.g., ) but less so than phenolic analogs ().
• pKa : The acetamide’s pKa (~9.11) aligns with , suggesting similar ionization behavior under physiological conditions.

Challenges and Limitations

• Synthetic Complexity : The multi-substituted imidazopurine core complicates synthesis, requiring precise regiochemical control (cf. ).
• Solubility-LogP Trade-off : While the acetamide aids solubility, the dimethylphenyl group may necessitate formulation optimization for in vivo efficacy.